Cas no 138141-26-1 (Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione,9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)-)
138141-26-1 structure
Product Name:Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione,9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)-
CAS No:138141-26-1
MF:C18H17F3N4O3S
MW:426.412792921066
CID:1250720
Update Time:2024-08-03
Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione,9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione,9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)-
- Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione, 9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)-
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- Inchi: 1S/C18H17F3N4O3S/c19-10-7-9-12(15(28-18(20)21)13(10)24-5-3-22-4-6-24)25(8-1-2-8)17-11(14(9)26)16(27)23-29-17/h7-8,18,22H,1-6H2,(H,23,27)
- InChI Key: WKDRSQUPZVCSMS-UHFFFAOYSA-N
- SMILES: N1(C2CC2)C2=C(C=C(F)C(N3CCNCC3)=C2OC(F)F)C(=O)C2C(=O)NSC1=2
Computed Properties
- Exact Mass: 426.09751
Experimental Properties
- Density: 1.63±0.1 g/cm3(Predicted)
- PSA: 73.91
- pka: 6.04±0.20(Predicted)
Isothiazolo[5,4-b]quinoline-3,4(2H,9H)-dione,9-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-(1-piperazinyl)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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